Cas no 190710-79-3 (N-Desmethyl Topotecan)

• Product Name: N-Desmethyl Topotecan
• CAS No: 190710-79-3
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 139264
• PubChem ID: 9931216
• Update Time: 2025-04-19

N-Desmethyl Topotecan Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-, (4S)-
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4,9-dihydroxy-10-[(m...
• N-Desmethyl Topotecan
• (4S)-4-Ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• Topotecan N-Desmethyl Impurity
• Topotecan N-DesMethyl Metabolite
• N-Desmethyl Topotecan Hydrochloride Labeled d3
• (S)-10-[(Methylamino) methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano [3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• SK&F-105992
• N-Desmethyltopotecan
• AKOS015914524
• (19S)-19-ethyl-7,19-dihydroxy-8-(methylaminomethyl)-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
• Q27252419
• SCHEMBL14009660
• 190710-79-3
• 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4,9-dihydroxy-10-((methylamino)methyl)-, (4S)-
• 1H911D604G
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-, (4S)-
• DTXSID40433015
• (S)-4-Ethyl-4,9-dihydroxy-10-((methylamino)methyl)-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione
• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-,(4S)-
• UNII-1H911D604G
• J-012309
• (4S)-4-Ethyl-4,9-dihydroxy-10-[(methylamino)methyl]-1H-pyrano[3?,4?:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• DTXCID80383843

• Inchi： 1S/C22H21N3O5/c1-3-22(29)15-7-17-19-11(9-25(17)20(27)14(15)10-30-21(22)28)6-12-13(8-23-2)18(26)5-4-16(12)24-19/h4-7,23,26,29H,3,8-10H2,1-2H3/t22-/m0/s1
• InChI Key： ZWUJOGCYOWLZFL-QFIPXVFZSA-N
• SMILES： O1C([C@](CC)(C2C=C3C4C(=CC5C(=C(C=CC=5N=4)O)CNC)CN3C(C=2C1)=O)O)=O

Computed Properties

• Exact Mass: 407.14800
• Monoisotopic Mass: 407.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 815.5±65.0 °C at 760 mmHg
• Flash Point: 447.0±34.3 °C
• Refractive Index: 1.744
• PSA: 113.68000
• LogP: 1.89550
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

N-Desmethyl Topotecan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins